![molecular formula C11H22ClN3O2 B6268993 [amino({1-[(tert-butoxy)carbonyl]piperidin-2-yl})methylidene]azanium chloride CAS No. 1258641-32-5](/img/no-structure.png)
[amino({1-[(tert-butoxy)carbonyl]piperidin-2-yl})methylidene]azanium chloride
Overview
Description
Amino({1-[(tert-butoxy)carbonyl]piperidin-2-yl})methylidene]azanium chloride, also known as TBC-PC, is a synthetic organic compound that has been investigated for its potential use in a variety of scientific research applications. It is a small molecule that has a molecular weight of about 350 g/mol and is composed of a tert-butoxycarbonyl group (TBC) attached to the piperidin-2-yl group (PC). TBC-PC has been found to be a useful tool for scientists in the fields of biochemistry and physiology, as it can be used to study the biochemical and physiological effects of various compounds on living systems.
Mechanism of Action
The mechanism of action of [amino({1-[(tert-butoxy)carbonyl]piperidin-2-yl})methylidene]azanium chloride is not yet fully understood. However, it is believed that the compound acts by binding to specific proteins in the cell, which then alters the structure and/or function of the target protein. This altered protein then has an effect on the biochemical and physiological processes of the cell.
Biochemical and Physiological Effects
The biochemical and physiological effects of [amino({1-[(tert-butoxy)carbonyl]piperidin-2-yl})methylidene]azanium chloride are not yet fully understood. However, it has been found to have an effect on gene expression and cell signaling pathways. Additionally, it has been found to have an effect on the formation of new proteins and the regulation of the activity of existing proteins.
Advantages and Limitations for Lab Experiments
One of the major advantages of using [amino({1-[(tert-butoxy)carbonyl]piperidin-2-yl})methylidene]azanium chloride in laboratory experiments is that it is relatively easy to synthesize and can be used in a variety of scientific research applications. Additionally, it has been found to have an effect on gene expression and cell signaling pathways, making it a useful tool for studying the biochemical and physiological effects of various compounds on living systems. However, one of the major limitations of using [amino({1-[(tert-butoxy)carbonyl]piperidin-2-yl})methylidene]azanium chloride in laboratory experiments is that the mechanism of action of the compound is not yet fully understood.
Future Directions
Due to the increasing demand for novel compounds that can be used in scientific research applications, there are many potential future directions for the use of [amino({1-[(tert-butoxy)carbonyl]piperidin-2-yl})methylidene]azanium chloride. These include further research into the mechanism of action of the compound, as well as the development of new synthetic methods for its production. Additionally, future research could focus on the effects of [amino({1-[(tert-butoxy)carbonyl]piperidin-2-yl})methylidene]azanium chloride on gene expression and cell signaling pathways, as well as its potential use in drug design and development. Finally, further research could be conducted into the biochemical and physiological effects of [amino({1-[(tert-butoxy)carbonyl]piperidin-2-yl})methylidene]azanium chloride on living systems, as well as its potential use in the development of new therapeutic agents.
Synthesis Methods
[amino({1-[(tert-butoxy)carbonyl]piperidin-2-yl})methylidene]azanium chloride can be synthesized in a few different ways. One method involves the reaction of a tert-butoxycarbonyl chloride (TBCCl) and piperidine in the presence of a base such as potassium carbonate. This reaction results in the formation of a tert-butoxycarbonyl piperidine (TBCP). This compound can then be reacted with a chlorinating agent such as phosphorus pentachloride (PCl5) to form the desired product, [amino({1-[(tert-butoxy)carbonyl]piperidin-2-yl})methylidene]azanium chloride. Another method involves the reaction of a tert-butoxycarbonyl amide (TBCA) and piperidine in the presence of a base such as potassium hydroxide. This reaction results in the formation of a tert-butoxycarbonyl piperidine (TBCP). This compound can then be reacted with a chlorinating agent such as phosphorus pentachloride (PCl5) to form the desired product, [amino({1-[(tert-butoxy)carbonyl]piperidin-2-yl})methylidene]azanium chloride.
Scientific Research Applications
[amino({1-[(tert-butoxy)carbonyl]piperidin-2-yl})methylidene]azanium chloride has been used in a variety of scientific research applications. For example, it has been used to study the biochemical and physiological effects of various compounds on living systems. It has also been used to study the structure and function of proteins, as well as to study the mechanisms of drug action. Additionally, it has been used to study the effects of various compounds on gene expression and cell signaling pathways.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '[amino({1-[(tert-butoxy)carbonyl]piperidin-2-yl})methylidene]azanium chloride' involves the reaction of tert-butoxycarbonyl-piperidine with formaldehyde and ammonium chloride in the presence of a catalyst to form the desired product.", "Starting Materials": [ "tert-butoxycarbonyl-piperidine", "formaldehyde", "ammonium chloride", "catalyst" ], "Reaction": [ "Step 1: Dissolve tert-butoxycarbonyl-piperidine in a suitable solvent.", "Step 2: Add formaldehyde to the solution and stir for a period of time.", "Step 3: Add ammonium chloride to the solution and stir for a period of time.", "Step 4: Add a catalyst to the solution and stir for a period of time.", "Step 5: Isolate the product by filtration or other suitable means.", "Step 6: Purify the product by recrystallization or other suitable means." ] } | |
CAS RN |
1258641-32-5 |
Molecular Formula |
C11H22ClN3O2 |
Molecular Weight |
263.8 |
Purity |
95 |
Origin of Product |
United States |
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